6-ethyl-4-{[4-(2-methylbenzyl)-1-piperazinyl]methyl}-2H-chromen-2-one

• IUPAC Name: 6-ethyl-4-[[4-[(2-methylphenyl)methyl]piperazin-1-yl]methyl]chromen-2-one
• InChI: InChI=1S/C24H28N2O2/c1-3-19-8-9-23-22(14-19)21(15-24(27)28-23)17-26-12-10-25(11-13-26)16-20-7-5-4-6-18(20)2/h4-9,14-15H,3,10-13,16-17H2,1-2H3
• InChI Key: ICLAYRDZRMOGMI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC(=O)C=C2CN3CCN(CC3)CC4=CC=CC=C4C
• Molecular Formula: C24H28N2O2
• Molecular Weight: 376.5 g/mol

Description

6-ethyl-4-{[4-(2-methylbenzyl)-1-piperazinyl]methyl}-2H-chromen-2-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as EMD-386088 and is a selective dopamine D1 receptor agonist. In

Mechanism of Action

EMD-386088 acts as a dopamine D1 receptor agonist, which means that it binds to and activates these receptors. This activation leads to an increase in the levels of cyclic adenosine monophosphate (cAMP), which is a second messenger that plays a crucial role in several cellular processes. The increase in cAMP levels leads to the activation of protein kinase A (PKA), which in turn regulates several downstream signaling pathways.
Biochemical and Physiological Effects:
The activation of dopamine D1 receptors by EMD-386088 has been shown to have several biochemical and physiological effects. It has been reported to improve cognitive function, motor coordination, and memory in animal models. Additionally, EMD-386088 has been shown to increase the release of acetylcholine, which is a neurotransmitter involved in several cognitive processes.

Advantages and Limitations for Lab Experiments

EMD-386088 has several advantages for lab experiments, including its high affinity and selectivity for dopamine D1 receptors, which makes it a useful tool for studying the role of these receptors in various biological processes. However, one limitation of this compound is its relatively low solubility, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for research on EMD-386088. One potential direction is to investigate its potential therapeutic applications in conditions such as Parkinson's disease, schizophrenia, and ADHD. Additionally, further studies are needed to understand the specific downstream signaling pathways that are activated by EMD-386088. Finally, the development of more efficient synthesis methods for this compound could facilitate its use in future research.

Scientific Research Applications

EMD-386088 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have a high affinity and selectivity for dopamine D1 receptors, which are involved in several cognitive and motor functions. This compound has been investigated for its potential use in the treatment of conditions such as Parkinson's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD).